methyl 3-[(methylamino)sulfonyl]-2-thiophenecarboxylate
Overview
Description
Methyl 3-[(methylamino)sulfonyl]-2-thiophenecarboxylate, commonly known as MTS, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications in various fields.
Mechanism of Action
MTS modifies cysteine residues in proteins through a reaction known as sulfhydryl modification. This modification can alter the function and activity of the protein, leading to changes in cellular processes and signaling pathways. MTS can also act as a redox mediator, regulating the balance of reactive oxygen species in cells.
Biochemical and Physiological Effects:
MTS has been shown to have a variety of biochemical and physiological effects, including the modulation of protein function and activity, the regulation of reactive oxygen species, and the induction of apoptosis in cancer cells. MTS has also been shown to have anti-inflammatory and neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of MTS is its ability to selectively modify cysteine residues in proteins, allowing for the study of specific proteins and cellular processes. MTS is also relatively stable and easy to use in lab experiments. However, MTS has limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
MTS has numerous potential applications in various fields, including biochemistry, cell biology, and medicine. Future research directions could include the development of new MTS derivatives with improved properties and applications. Additionally, MTS could be used in drug discovery and development, as well as in the study of disease mechanisms and therapeutic interventions. Overall, MTS has the potential to be a valuable tool in scientific research and could lead to significant advances in our understanding of cellular processes and disease mechanisms.
Scientific Research Applications
MTS has been widely used in scientific research due to its unique properties, including its ability to modify cysteine residues in proteins. This modification can be used to study protein function, structure, and interactions in cells and tissues. MTS has also been used as a fluorescent probe to detect reactive oxygen species in cells and tissues.
properties
IUPAC Name |
methyl 3-(methylsulfamoyl)thiophene-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO4S2/c1-8-14(10,11)5-3-4-13-6(5)7(9)12-2/h3-4,8H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRUHHWLEREHBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(SC=C1)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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